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Compound of Interest

Compound Name: UPF-523

Cat. No.: B068454 Get Quote

Disclaimer: The following information pertains to the chemical SGX-523. The initial query for

"UPF-523" did not yield a conclusive result for a specific chemical. Based on the context of

laboratory research and drug development, it is presumed that "UPF-523" may be a

typographical error for "SGX-523," a potent c-Met kinase inhibitor. Users must verify the exact

identity of their chemical substance before proceeding with these disposal guidelines.

This guide provides essential safety and logistical information for the proper disposal of SGX-

523, tailored for researchers, scientists, and drug development professionals. Given the potent

biological activity of SGX-523 and conflicting safety data, it is imperative to handle this

compound as a potentially hazardous and cytotoxic substance.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative information for SGX-

523.
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Property Value

Molecular Formula C₁₈H₁₃N₇S[1]

Molecular Weight 359.41 g/mol [1]

CAS Number 1022150-57-7[1][2]

IC₅₀ for c-Met 4 nM[1][3][4][5]

Solubility in DMSO 0.2 mg/mL to 20 mM[1][2][4]

Storage Temperature Powder: -20°C; In solvent: -80°C[1][6]

Hazard Assessment and Safety Precautions
There is conflicting information regarding the official hazard classification of SGX-523. While

one Safety Data Sheet (SDS) indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), other sources suggest it may be harmful

if swallowed and very toxic to aquatic life with long-lasting effects.[1][7] Due to its potent nature

as a kinase inhibitor, it is prudent to handle SGX-523 as a hazardous and potentially cytotoxic

compound.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to prevent inhalation of dust or aerosols.[1]

Step-by-Step Disposal Protocol for SGX-523
The proper disposal of SGX-523 and associated contaminated materials is crucial for

maintaining a safe laboratory environment.

1. Waste Segregation:

Identify all SGX-523 waste streams. This includes unused or expired powder, solutions

containing SGX-523, contaminated labware (e.g., pipette tips, vials, flasks), and

contaminated PPE.[1]
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Segregate cytotoxic waste. Do not mix SGX-523 waste with general laboratory trash or other

non-hazardous waste.[1]

2. Waste Collection and Containment:

Solid Waste: Place all solid waste contaminated with SGX-523 (gloves, wipes, plasticware)

into a designated, leak-proof, and puncture-resistant container. This container must be

clearly labeled as "Cytotoxic Waste" or "Chemotherapeutic Waste".[1]

Sharps: For sharps contaminated with SGX-523, such as needles and scalpels, use a

designated sharps container with a purple lid to indicate cytotoxic contamination.[1]

Liquid Waste: Collect all liquid waste containing SGX-523 in a sealed, leak-proof, and

chemically resistant container.[1] The container must be clearly labeled with "Hazardous

Waste," "Cytotoxic Waste," and the full chemical name "SGX-523."[1] Do not dispose of

liquid SGX-523 waste down the drain.[1]

3. Waste Storage:

Store all sealed cytotoxic waste containers in a designated, secure area away from general

laboratory traffic.[1] This area should be clearly marked with appropriate hazard symbols.

4. Final Disposal:

Arrange for the disposal of all SGX-523 waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all

local, state, and federal regulations for hazardous and cytotoxic waste disposal.

Experimental Protocols
Detailed experimental protocols using SGX-523 often involve its solubilization in solvents like

Dimethyl Sulfoxide (DMSO).[1][6] For instance, studies investigating its effect on cell lines

typically prepare stock solutions in DMSO, which are then further diluted in cell culture media.

[1][6] It is critical that all materials used in these experiments, including stock solutions, media

containing the compound, and contaminated labware, are disposed of following the cytotoxic

waste procedures outlined above.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper handling and disposal of

SGX-523 waste.
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Caption: Workflow for the safe disposal of SGX-523 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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